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Compound of Interest

Compound Name: Cesium stearate

Cat. No.: B577387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cesium stearate (Cs(C₁₈H₃₅O₂)) is the cesium salt of stearic acid, a long-chain saturated fatty

acid. As a metallic soap, it possesses unique physicochemical properties that make it a

compound of interest in various industrial and research applications. This technical guide

provides a comprehensive overview of the fundamental properties of cesium stearate,

including its chemical and physical characteristics, synthesis, and potential applications, with a

particular focus on its relevance to the pharmaceutical sciences. The information is presented

to aid researchers, scientists, and drug development professionals in understanding and

utilizing this compound.

Chemical and Physical Properties
Cesium stearate is a white, powdery solid at room temperature.[1] It is classified as a metal-

organic compound and a metallic soap.[2] The properties of cesium stearate are largely

dictated by the presence of the large, highly electropositive cesium cation and the long,

hydrophobic stearate anion.

Quantitative Data
The following table summarizes the key quantitative properties of cesium stearate based on

available data. It is important to note that experimental data for some properties, such as
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density, are not readily available in the literature.

Property Value Source

Chemical Formula C₁₈H₃₅CsO₂ [2][3]

Molecular Weight 416.37 g/mol [2][3]

CAS Number 14912-91-5 [1]

Appearance White powder [1]

Melting Point 263-269 °C BenchChem

Solubility Soluble in hot water [2]

Density Not available [2]

Note: The melting point is based on a single cited experimental value and may vary depending

on the purity of the sample.

Synthesis and Characterization
Synthesis Protocol
Cesium stearate is typically synthesized through a neutralization reaction between stearic acid

and a cesium base, such as cesium carbonate or cesium hydroxide.[2] A detailed experimental

protocol for the synthesis of cesium stearate is provided below, based on a literature

procedure.

Objective: To synthesize cesium stearate from cesium carbonate and stearic acid.

Materials:

Cesium carbonate (Cs₂CO₃)

Stearic acid (C₁₈H₃₆O₂)

Butanol (C₄H₉OH)

Diethyl ether ((C₂H₅)₂O)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Caesium_stearate
https://pubchem.ncbi.nlm.nih.gov/compound/Cesium-stearate
https://en.wikipedia.org/wiki/Caesium_stearate
https://pubchem.ncbi.nlm.nih.gov/compound/Cesium-stearate
https://pubchem.ncbi.nlm.nih.gov/compound/Cesium
https://pubchem.ncbi.nlm.nih.gov/compound/Cesium
https://en.wikipedia.org/wiki/Caesium_stearate
https://en.wikipedia.org/wiki/Caesium_stearate
https://www.benchchem.com/product/b577387?utm_src=pdf-body
https://en.wikipedia.org/wiki/Caesium_stearate
https://www.benchchem.com/product/b577387?utm_src=pdf-body
https://www.benchchem.com/product/b577387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Rotary evaporator

Büchner funnel and flask

Vacuum source

Procedure:

A mixture of cesium carbonate and stearic acid in a 1:2 molar ratio is added to butanol in a

round-bottom flask.

The mixture is heated to reflux temperature and maintained at this temperature until the

evolution of carbon dioxide gas ceases.

After the reaction is complete, the butanol is removed using a rotary evaporator.

The resulting solid residue is mixed with diethyl ether.

The solid product is collected by suction filtration, washed with diethyl ether, and dried under

vacuum.

Characterization
The characterization of cesium stearate is crucial to confirm its identity, purity, and structural

properties. The following are key experimental techniques that can be employed.

Objective: To identify the functional groups present in cesium stearate and confirm the

formation of the salt.

Methodology:
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A small amount of the dried cesium stearate sample is mixed with potassium bromide (KBr)

and pressed into a pellet.

Alternatively, the sample can be analyzed using an Attenuated Total Reflectance (ATR)

accessory.

The IR spectrum is recorded over the range of 4000-400 cm⁻¹.

Expected Observations: The spectrum of cesium stearate is expected to show the

disappearance of the broad O-H stretching band of the carboxylic acid dimer in stearic acid

and the appearance of characteristic strong asymmetric and symmetric stretching vibrations

of the carboxylate anion (COO⁻). A study by Mehrotram et al. concluded that alkali metal

soaps like cesium stearate are ionic in nature, in contrast to the dimeric structure of stearic

acid in the solid state.[4]

Objective: To evaluate the thermal stability and decomposition profile of cesium stearate.

Methodology:

A small, accurately weighed sample of cesium stearate is placed in a TGA crucible.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen or air).

The weight loss of the sample is recorded as a function of temperature.

Expected Observations: The TGA curve will indicate the temperatures at which the

compound decomposes. A study on cesium soaps suggests that the decomposition reaction

is kinetically of zero order with an activation energy in the range of 2 to 6 kcal/mol.[4]

Objective: To determine the crystalline structure of cesium stearate.

Methodology:

A powdered sample of cesium stearate is evenly spread on a sample holder.

The XRD pattern is recorded using a diffractometer with a specific X-ray source (e.g., Cu

Kα).
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The diffraction data (2θ values and intensities) are collected and analyzed.

Expected Observations: The XRD pattern will provide information on the crystal lattice

parameters and the arrangement of atoms in the solid state. While specific XRD data for

cesium stearate is not readily available, the patterns for other metal stearates show

characteristic peaks corresponding to their lamellar structures.

Objective: To characterize the molecular structure of cesium stearate in solution.

Methodology:

A sample of cesium stearate is dissolved in a suitable deuterated solvent.

¹H and ¹³C NMR spectra are acquired.

Expected Observations: The ¹H NMR spectrum would show signals corresponding to the

protons of the long alkyl chain of the stearate moiety. The ¹³C NMR spectrum would show

distinct signals for the carbonyl carbon and the carbons of the alkyl chain.

Applications in Drug Development
While specific applications of cesium stearate in drug development are not extensively

documented, its properties as a metallic soap suggest potential uses analogous to other alkali

stearates, such as magnesium stearate and sodium stearate, which are widely used as

pharmaceutical excipients.[5][6]

Potential Roles:

Lubricant: In tablet and capsule manufacturing, lubricants are essential to prevent the

adhesion of the formulation to the punches and dies of the tablet press.[7] Cesium stearate,

with its long hydrocarbon chain, could potentially function as an effective lubricant.

Emulsifier and Stabilizer: Its amphiphilic nature makes it a candidate for use as an

emulsifying agent in creams, lotions, and other topical formulations, helping to stabilize oil-in-

water or water-in-oil systems.

Hydrophobic Matrix Former: In controlled-release drug delivery systems, stearates can be

used to form a hydrophobic matrix that retards the release of the active pharmaceutical
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ingredient (API).

It is important to note that the use of cesium compounds in pharmaceuticals is not common,

and any potential application would require thorough toxicological evaluation.[8][9]

Mandatory Visualizations
Synthesis and Characterization Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

cesium stearate.

Synthesis

Characterization Data Analysis

Cesium Carbonate +
Stearic Acid Reflux in Butanol

Heat Rotary Evaporation
& Ether Wash Cesium Stearate Powder

FT-IR Spectroscopy

Thermogravimetric Analysis

X-ray Diffraction

NMR Spectroscopy

Functional Group
Identification

Thermal Stability
Profile

Crystal Structure
Determination

Molecular Structure
Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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